Cas no 740806-63-7 (Benzenethiol, 5-bromo-2-chloro-)

Technical Introduction: Benzenethiol, 5-bromo-2-chloro- Benzenethiol, 5-bromo-2-chloro-, is a halogenated aromatic thiol with the molecular formula C₆H₄BrClS. This compound is characterized by the presence of bromo and chloro substituents on the benzene ring, along with a thiol (-SH) functional group, which enhances its reactivity in synthetic applications. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromo and chloro groups provide distinct sites for further functionalization, while the thiol moiety allows for participation in coupling reactions and metal coordination. Its stability and well-defined reactivity profile make it a valuable building block in research and industrial processes.

Benzenethiol, 5-bromo-2-chloro- structure

740806-63-7 structure

Product Name:Benzenethiol, 5-bromo-2-chloro-

CAS No:740806-63-7

MF:C₆H₄BrClS

MW:223.517958641052

MDL:MFCD12026192

CID:1769519

PubChem ID:50998049

Update Time:2025-06-08

Benzenethiol, 5-bromo-2-chloro- Chemical and Physical Properties

Names and Identifiers

- Benzenethiol, 5-bromo-2-chloro-
- GZYHPKOEBMNDFS-UHFFFAOYSA-N
- CS-0257549
- SCHEMBL1392809
- 5-Bromo-2-chlorobenzenethiol
- 740806-63-7
- 5-bromo-2-chlorobenzene-1-thiol
- EN300-673782
- MDL： MFCD12026192
- Inchi： 1S/C6H4BrClS/c7-4-1-2-5(8)6(9)3-4/h1-3,9H
- InChI Key： GZYHPKOEBMNDFS-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1)S)Cl

Computed Properties

Exact Mass: 221.89056g/mol
Monoisotopic Mass: 221.89056g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 99.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 1Å²

Benzenethiol, 5-bromo-2-chloro- Pricemore >>

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